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Compound of Interest

Compound Name: Allyltriisopropylsilane

Cat. No.: B1276873

Essential Safety and Handling Guide for
Allyltriisopropylsilane

This guide provides crucial safety protocols and logistical procedures for handling
Allyltriisopropylsilane in a laboratory setting. Adherence to these guidelines is essential for
ensuring the safety of researchers, scientists, and drug development professionals.

Hazard Summary

Allyltriisopropylsilane is a flammable liquid and vapor that can cause serious eye irritation
and may cause skin and respiratory tract irritation.[1][2] It is crucial to handle this chemical with
appropriate safety measures to prevent exposure and accidents.
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Hazard Classification

Description

Physical Hazard

Flammable liquid and vapor (Category 3).
Vapors are heavier than air and may travel to a
source of ignition and flash back.[3][4] Forms
explosive mixtures with air at elevated

temperatures.[3]

Health Hazard

Causes serious eye irritation.[1] May cause skin
irritation and is hazardous in case of skin
contact.[2] Inhalation of vapor or mist may

cause respiratory tract irritation.[2]

Reactivity

The product is chemically stable under standard
ambient conditions.[3] It is reactive with strong

oxidizing agents, strong acids, and moisture.[2]

[4]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling

Allyltriisopropylsilane. The following table summarizes the recommended PPE.
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Body Part Required PPE Specifications
Must meet ANSI Z87.1
Safety glasses with side standards.[6] A face shield
Eyes/Face shields or chemical safety should be worn over safety
goggles.[5][6] glasses if there is a splash
hazard.[6][7]
Disposable nitrile gloves
] ] should be used for incidental
Chemical-resistant gloves
o contact and removed
) (e.g., nitrile rubber).[5] Flame- ) )
Skin immediately after

retardant antistatic protective

clothing or a lab coat.[5]

contamination.[6] Long pants
and closed-toe shoes are

mandatory.[5][6]

Respiratory

Use in a well-ventilated area,

such as a chemical fume hood.

[1]

Respiratory protection is
required if vapors or aerosols

are generated.

Operational Plan: Safe Handling Protocol

1.

Preparation and Engineering Controls:

Always work in a well-ventilated area, preferably within a chemical fume hood.[1]

Ensure that an emergency eyewash station and safety shower are readily accessible.[1]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][4]

Use explosion-proof electrical, ventilating, and lighting equipment.

Ground and bond containers and receiving equipment to prevent static discharge.

. Handling the Chemical:

Wear the appropriate PPE as detailed in the table above.[1]

Use only non-sparking tools when opening and handling the container.
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» Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mists.[1][2]
o Keep the container tightly closed when not in use.[1]
3. After Handling:

o Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.[1]

o Change out of contaminated clothing immediately and wash it before reuse.[1]

» Store Allyltriisopropylsilane in a tightly closed container in a cool, dry, and well-ventilated
area away from incompatible materials such as strong oxidizing agents and strong acids.[2]

Emergency Procedures

¢ In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with
plenty of water or shower.[3]

¢ In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical
attention.[1]

« If Inhaled: Move the person to fresh air.

o If Swallowed: Make the victim drink water (two glasses at most). Consult a doctor if you feel
unwell.[3]

¢ In Case of a Spill: Remove all sources of ignition.[8] Absorb the spill with an inert, non-
combustible material such as dry earth or sand.[2] Collect the absorbed material and place it
in a suitable, closed container for disposal.[3]

Disposal Plan: Step-by-Step Waste Management

Proper disposal of Allyltriisopropylsilane and any contaminated materials is critical to ensure
environmental safety and regulatory compliance.

1. Waste Collection:
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o Collect waste Allyltriisopropylsilane and any contaminated materials (e.g., absorbent
pads, gloves) in a designated, properly labeled hazardous waste container.[8][9]

e Do not mix with other waste streams. Leave the chemical in its original container if possible.
2. Labeling and Storage:

o Clearly label the waste container as "Hazardous Waste" and include the name
"Allyltriisopropylsilane”.

o Store the sealed waste container in a designated, cool, dry, and well-ventilated hazardous
waste storage area away from ignition sources.[9]

3. Final Disposal:

» Dispose of the waste material in accordance with all applicable federal, state, and local
regulations.

» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

Workflow for Handling and Disposal of
Allyltriisopropylsilane
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Workflow for Handling and Disposal of Allyltriisopropylsilane
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Post-Handling
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Caption: Workflow for the safe handling and disposal of Allyltriisopropylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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